Cas no 1196482-66-2 ((E)-3-methoxy-2-methylbut-2-enenitrile)

• Product Name: (E)-3-methoxy-2-methylbut-2-enenitrile
• CAS No: 1196482-66-2
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 2616830
• PubChem ID: 72601504
• Update Time: 2025-04-21

(E)-3-methoxy-2-methylbut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-methoxy-2-methylbut-2-enenitrile
• 3-METHOXY-2-METHYLBUT-2-ENENITRILE
• 1196482-66-2
• AB65883

• Inchi： 1S/C6H9NO/c1-5(4-7)6(2)8-3/h1-3H3
• InChI Key： HEPSHSZXQSKRPA-UHFFFAOYSA-N
• SMILES： O(C)C(C)=C(C#N)C

Computed Properties

• Exact Mass: 111.068413911Da
• Monoisotopic Mass: 111.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų